Cas no 113525-73-8 (3-(6-methyl-1H-pyridin-2-ylidene)prop-1-ene-1,1,3-tricarbonitrile)

• Product Name: 3-(6-methyl-1H-pyridin-2-ylidene)prop-1-ene-1,1,3-tricarbonitrile
• CAS No: 113525-73-8
• MF: C₁₂H₈N₄
• MW: 208.218721389771
• CID: 2611040
• PubChem ID: 71337421
• Update Time: 2025-04-21

3-(6-methyl-1H-pyridin-2-ylidene)prop-1-ene-1,1,3-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-methyl-1H-pyridin-2-ylidene)prop-1-ene-1,1,3-tricarbonitrile
• 3-(6-Methylpyridin-2(1H)-ylidene)prop-1-ene-1,1,3-tricarbonitrile
• 113525-73-8
• DTXSID70765139

• Inchi： 1S/C12H8N4/c1-9-3-2-4-12(16-9)11(8-15)5-10(6-13)7-14/h2-5,16H,1H3
• InChI Key： NOKYUXLHSRHXAJ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC1=C(C#N)/C=C(\C#N)/C#N

Computed Properties

• Exact Mass: 208.074896272Da
• Monoisotopic Mass: 208.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 83.4Ų